Cas no 180283-74-3 (5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl-
• CAS No: 180283-74-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5275596
• Update Time: 2025-06-12

5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl-

• Inchi： 1S/C10H15N3O2/c1-4-5-8-7(9(14)15)6-11-10(12-8)13(2)3/h6H,4-5H2,1-3H3,(H,14,15)
• InChI Key： XWWAHAXUUMGMNI-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C(O)=O)C(CCC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- (CAS No. 180283-74-3)

5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- (CAS No. 180283-74-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- make it an intriguing candidate for the development of novel drugs targeting various diseases.

The chemical structure of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- consists of a pyrimidine ring with a carboxylic acid group at the 5-position, a dimethylamino group at the 2-position, and a propyl substituent at the 4-position. These functional groups contribute to the compound's pharmacological properties and its ability to interact with biological targets. Recent studies have highlighted the importance of these structural elements in modulating the compound's activity and selectivity.

In the realm of medicinal chemistry, 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- has been investigated for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- could be a valuable lead compound for the development of new anti-inflammatory drugs with improved safety profiles.

Beyond its anti-inflammatory properties, 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- has also shown promise in neuropharmacology. Studies conducted by researchers at the University of California have demonstrated that this compound can modulate neurotransmitter systems in the brain, particularly those involving serotonin and dopamine. This modulation has potential applications in treating neurological disorders such as depression and anxiety. The ability of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- to cross the blood-brain barrier further enhances its therapeutic potential in these areas.

The pharmacokinetic properties of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- have been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects. Additionally, the compound is metabolized primarily through hepatic pathways, with minimal toxicity observed in preclinical studies.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl-. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic routes for producing 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- have been optimized to ensure high yields and purity. Various methods have been reported in the literature, including multistep syntheses involving condensation reactions and functional group transformations. These synthetic strategies provide chemists with flexible options for large-scale production and optimization of manufacturing processes.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-propyl- (CAS No. 180283-74-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its use in various disease states. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex medical conditions.